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Compound of Interest

Compound Name: Allyl octanoate

Cat. No.: B1584829 Get Quote

Essential Safety and Handling Guide for Allyl
Octanoate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Allyl octanoate (also known as Allyl caprylate), tailored for research and drug

development professionals. Following these procedures is essential for ensuring laboratory

safety and operational integrity.

Hazard Identification and Classification
Allyl octanoate is classified as a hazardous substance. It is harmful if swallowed and toxic

when it comes in contact with the skin.[1][2] It can also cause irritation to the skin, eyes, and

respiratory system.[3][4] The substance is a combustible liquid.[5][6]

Table 1: GHS Hazard Classification for Allyl Octanoate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1][2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2][7]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[2]

Flammable Liquids Category 4 H227: Combustible liquid[5]

Personal Protective Equipment (PPE)
To ensure safety when handling Allyl octanoate, the following personal protective equipment

is mandatory. Always inspect PPE for integrity before use.

1. Eye and Face Protection:

Wear chemical safety goggles or glasses that conform to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

A face shield may be required for splash-prone operations.

2. Skin Protection:

Gloves: Wear chemical-impermeable gloves.[1] Always check the manufacturer's

breakthrough time and permeation data to ensure the chosen glove material is appropriate.

Contaminated gloves should be disposed of and replaced immediately.[10]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[8][11] A

lab coat is standard, but for larger quantities or splash risks, chemical-resistant aprons or

coveralls are recommended.
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3. Respiratory Protection:

All handling should occur in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of vapors.[1][8][12]

If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[8][11]

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles, Face

shield

Protects against splashes and

eye irritation.[3][7]

Hand Chemical-resistant gloves
Prevents skin contact; Allyl

octanoate is toxic dermally.[1]

Body
Lab coat, Chemical-resistant

apron/coveralls

Prevents skin contact and

contamination of personal

clothing.[3][13]

Respiratory Use in a chemical fume hood

Prevents inhalation of vapors

which can cause respiratory

irritation.[3]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical.

Handling and Storage Protocol
Receipt and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, and well-ventilated place away from heat, sparks, or open flames.[8][12]

Keep containers tightly sealed to prevent leakage and contamination.[1]
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Store separately from incompatible materials such as strong oxidizing agents, bases, and

peroxides.[4][14]

Handling Procedure:

Always handle Allyl octanoate within a designated area, such as a chemical fume hood, to

ensure adequate ventilation.[8]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands thoroughly after handling the chemical.[1][13]

Use non-sparking tools and explosion-proof equipment, as the material is combustible.[1][8]

[14]

Ground and bond containers when transferring material to prevent static discharge.[14]

First Aid Measures
Immediate response is critical in case of exposure.

Table 3: First Aid Procedures for Allyl Octanoate Exposure
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Exposure Route Immediate Action

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water.[1] Seek emergency medical help.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes.[1] Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[7]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]

Inhalation

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][11] Seek immediate

medical attention.[14]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][14]

Use spark-proof tools.[1][8]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Absorption: Soak up the spill with an inert absorbent material such as sand, vermiculite, or

earth.[8][12]
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Collection: Collect the absorbed material and place it into a suitable, closed, and labeled

container for disposal.[1]

Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate Area

Ventilate & Remove
Ignition Sources

Don Appropriate PPE

Contain Spill
(Prevent Spread)

Absorb with
Inert Material

Collect Waste into
Sealed Container

Decontaminate Area
& Equipment

Dispose of Waste per
Regulations

Report Incident
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Allyl octanoate.

Disposal Considerations:

Product and contaminated materials must be disposed of as hazardous waste.

Disposal should be carried out by a licensed waste disposal company in accordance with

local, regional, and national regulations.[1][7]

Do not dispose of the chemical into the environment or drains.[1]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

[7]

Table 4: Physical and Chemical Properties of Allyl Octanoate

Property Value Source

Molecular Formula C₁₁H₂₀O₂ [4][15][16]

Molecular Weight 184.27 g/mol [2][15]

Appearance
Colorless to pale yellow oily

liquid
[2][3]

Odor Fruity, pineapple-like [3][12]

Boiling Point 87-88 °C @ 6 mm Hg [4]

Flash Point
78.89 °C (174.00 °F) - Closed

Cup
[3]

Density 0.881 g/mL at 25 °C [4]

Solubility
Insoluble in water; Soluble in

ethanol
[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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